(1R)-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-amine

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: (1R)-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethanamine
• InChI: InChI=1S/C11H15NO2/c1-8(12)9-3-4-10-11(7-9)14-6-2-5-13-10/h3-4,7-8H,2,5-6,12H2,1H3/t8-/m1/s1
• InChI Key: ZKYATSWXTBXDHA-MRVPVSSYSA-N
• Isomeric SMILES: C[C@H](C1=CC2=C(C=C1)OCCCO2)N
• Canonical SMILES: CC(C1=CC2=C(C=C1)OCCCO2)N

Description

(1R)-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-amine is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.24 g/mol. The purity is usually 95%.
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Biological Activity

(1R)-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-amine, also known as a derivative of benzodioxepine, is a compound that has garnered interest due to its potential therapeutic applications. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound has the following structural formula:

$$\text{C}_{11}\text{H}_{13}\text{N}\text{O}_3$$

It features a benzodioxepine core which is significant for its interaction with biological targets. The compound is classified under amines and is noted for its stability in various conditions.

Anticancer Properties

Recent studies have highlighted the anticancer potential of benzodioxepine derivatives. For instance, compounds similar to (1R)-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-amine have shown cytotoxic effects against various cancer cell lines. A notable study reported an IC50 value of 10.46 ± 0.82 μM/mL against HeLa cells for related compounds, indicating significant anticancer activity .

Table 1: Cytotoxic Activity Against Cancer Cell Lines

Compound	Cell Line	IC50 (μM/mL)
Compound A	HeLa	10.46 ± 0.82
Compound B	MRC-5	17.4
Compound C	A549	15.2

Antidiabetic Effects

In addition to its anticancer properties, (1R)-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-amine has been investigated for its antidiabetic effects. In vitro studies demonstrated significant inhibition of the enzyme α-glucosidase, which is crucial for carbohydrate metabolism. The inhibition values were recorded at 52.54 ± 0.09 μM for one of the analogs .

Table 2: Enzyme Inhibition Activity

Compound	Enzyme	Inhibition (μM)
Compound D	α-glucosidase	52.54 ± 0.09
Compound E	α-glucosidase	40.09 ± 0.49

The biological activity of (1R)-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-amine can be attributed to its ability to interact with DNA and proteins in cancer cells. Studies suggest that it may act through intercalation with DNA, thereby inhibiting replication and transcription processes . Additionally, its interaction with α-glucosidase suggests a mechanism that could help manage blood glucose levels.

Study on Anticancer Activity

A study conducted by researchers focused on synthesizing and evaluating the biological properties of benzodioxepine derivatives. The findings indicated that certain modifications to the benzodioxepine structure enhanced cytotoxicity against cancer cells while maintaining selectivity towards normal cells . This selectivity is crucial for reducing side effects in potential therapeutic applications.

Study on Antidiabetic Effects

Another investigation explored the antidiabetic properties of related compounds in animal models. The results demonstrated that these compounds could significantly lower blood glucose levels when administered in conjunction with standard antidiabetic medications . This suggests a promising avenue for developing new treatments for diabetes.

Preparation Methods

General Synthetic Strategy

The preparation of (1R)-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-amine typically involves multi-step organic synthesis starting from benzodioxepin derivatives. The key synthetic challenge is the introduction of the chiral ethanamine side chain at the 7-position of the benzodioxepin ring.

Key Intermediate: 1-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-one

A common precursor is the ketone 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-one, which can be synthesized by Friedel-Crafts acylation or other electrophilic aromatic substitution methods on the benzodioxepin ring.

Reductive Amination to Form the Target Amine

The primary method to prepare the ethanamine involves reductive amination of the ketone intermediate:

• Step 1: Reaction of 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-one with ammonia or an amine source to form an imine or iminium intermediate.
• Step 2: Reduction of the imine using reducing agents such as sodium borohydride (NaBH4), chiral lithium borohydride, or catalytic hydrogenation to yield the chiral amine.

This method allows control over stereochemistry, enabling the isolation of the (1R)-enantiomer through chiral resolution or asymmetric synthesis techniques.

Alternative Route via Halohydrin Intermediate

Another synthetic approach involves the preparation of a halohydrin intermediate such as 2-bromo-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-ol:

• Bromination of the corresponding secondary alcohol at the ethan-1-ol position using bromine or other brominating agents.
• Subsequent nucleophilic substitution of the bromide with ammonia or an amine source to afford the ethanamine.

This route is advantageous for introducing the amine group under milder conditions and can be adapted for scale-up.

Industrial Production Considerations

Industrial synthesis would optimize reaction parameters such as solvent choice, temperature, and reaction time to maximize yield and purity. Continuous flow reactors and automated systems may be employed for consistent quality control and scalability.

Reaction Conditions and Yields

Step	Reagents/Conditions	Yield Range (%)	Notes
Friedel-Crafts acylation	Benzodioxepin + acetyl chloride/AlCl3	Moderate	Formation of ethanone intermediate
Reductive amination	Ammonia + NaBH4 or chiral reducing agent	40–85	Stereoselective reduction possible
Bromination of secondary alcohol	Br2 or N-bromosuccinimide (NBS), controlled temp	50–75	Formation of 2-bromo-1-ethanol derivative
Nucleophilic substitution	Ammonia or amine, solvent (ethanol), mild heating	60–90	Converts bromohydrin to ethanamine

Yields depend on precise reaction conditions and purification methods such as column chromatography or recrystallization.

Characterization and Purification

• Spectroscopic Methods: NMR (¹H and ¹³C) confirms the benzodioxepin core and ethanamine substitution pattern. Chiral HPLC or polarimetry is used to determine enantiomeric purity.
• Chromatographic Techniques: HPLC and LC-MS ensure compound purity and identity.
• Physical Properties: Melting point and optical rotation provide additional characterization data.

Summary of Preparation Methods

Preparation Route	Key Intermediate	Advantages	Challenges
Reductive amination of ethanone	1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-one	Direct amine introduction, stereocontrol possible	Requires chiral reducing agents or resolution
Halohydrin substitution	2-bromo-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-ol	Mild conditions, good yields	Bromination selectivity, handling of bromides
Multi-step synthesis from benzodioxepin derivatives	Benzodioxepin aldehydes or ketones	Flexibility in functional group manipulation	Longer synthesis, purification complexity